![molecular formula C7H18ClNO B2454186 (2R)-2-[(2-Methylpropan-2-yl)oxy]propan-1-amine;hydrochloride CAS No. 2416219-13-9](/img/structure/B2454186.png)
(2R)-2-[(2-Methylpropan-2-yl)oxy]propan-1-amine;hydrochloride
Description
(2R)-2-[(2-Methylpropan-2-yl)oxy]propan-1-amine;hydrochloride, also known as Dexmedetomidine hydrochloride, is a potent and highly selective alpha-2 adrenergic receptor agonist. It is commonly used as a sedative and anesthetic in the intensive care unit (ICU) and during surgical procedures.
Scientific Research Applications
Pharmacological Characterization
(2R)-2-[(2-Methylpropan-2-yl)oxy]propan-1-amine;hydrochloride has been pharmacologically characterized as a κ-opioid receptor (KOR) antagonist, showing potential for treating depression and addiction disorders. It demonstrated antidepressant-like efficacy and attenuated behavioral effects of stress in animal models (Grimwood et al., 2011).
Synthesis and Structural Studies
The compound has been involved in synthesis studies. For instance, (R)-1-(1H-indol-3-yl)propan-2-amines, related to this compound, were synthesized through a modified Nef reaction, highlighting its use in producing structurally complex molecules with potential applications in various fields (Zhiguang Peng et al., 2013).
Chemical and Molecular Analysis
In-depth spectroscopic and diffractometric studies of polymorphic forms of related compounds have been conducted, underscoring the importance of (2R)-2-[(2-Methylpropan-2-yl)oxy]propan-1-amine;hydrochloride in pharmaceutical compound analysis (F. Vogt et al., 2013).
Conformational Analyses
The compound and its derivatives have been subjects of conformational analyses in different environments, providing insights into molecular geometry and interactions, crucial for understanding drug action and development (W. Nitek et al., 2020).
Development of Structurally Diverse Libraries
It has been used as a starting material in alkylation and ring closure reactions to generate a structurally diverse library of compounds, demonstrating its versatility in synthetic chemistry (G. Roman, 2013).
Exploration of Antitumor Activity
Synthesis and evaluation of related compounds for antitumor activity have been explored, indicating the potential therapeutic applications of derivatives of (2R)-2-[(2-Methylpropan-2-yl)oxy]propan-1-amine;hydrochloride in cancer treatment (A. U. Isakhanyan et al., 2016).
properties
IUPAC Name |
(2R)-2-[(2-methylpropan-2-yl)oxy]propan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO.ClH/c1-6(5-8)9-7(2,3)4;/h6H,5,8H2,1-4H3;1H/t6-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPPHEHCJCMNMBG-FYZOBXCZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)OC(C)(C)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CN)OC(C)(C)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-2-[(2-Methylpropan-2-yl)oxy]propan-1-amine;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(3-Cyclopropyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyrimidine-4-carbonyl)benzenesulfonyl fluoride](/img/structure/B2454103.png)
![N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)thiophene-2-carboxamide](/img/structure/B2454112.png)
![2-{[1-(1H-1,3-benzodiazole-5-carbonyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one](/img/structure/B2454117.png)
![4-{[(1-cyano-1,2-dimethylpropyl)carbamoyl]methoxy}-N-cyclopentylbenzamide](/img/structure/B2454120.png)
